![molecular formula C12H16ClF2N B1448099 4-Fluoro-4-(3-fluoro-5-methylphenyl)piperidine hydrochloride CAS No. 1803603-61-3](/img/structure/B1448099.png)
4-Fluoro-4-(3-fluoro-5-methylphenyl)piperidine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular formula of “4-Fluoro-4-(3-fluoro-5-methylphenyl)piperidine hydrochloride” is C12H16ClF2N . The InChI code is 1S/C12H15F2N.ClH/c1-9-6-10(8-11(13)7-9)12(14)2-4-15-5-3-12;/h6-8,15H,2-5H2,1H3;1H .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 247.72 . It is a powder and should be stored at 4 degrees Celsius .Scientific Research Applications
Organic Synthesis
Research in organic synthesis has explored the development of practical synthesis methods for related fluorinated compounds. For instance, Qiu et al. (2009) developed a practical pilot-scale method for the preparation of 2-fluoro-4-bromobiphenyl, a key intermediate for the manufacture of flurbiprofen, a non-steroidal anti-inflammatory and analgesic material. Their work addresses the challenges of using toxic and volatile chemicals in the synthesis process, proposing a safer and more efficient approach Qiu, Gu, Zhang, & Xu, 2009.
Medicinal Chemistry
In medicinal chemistry, derivatives of the compound have been investigated for their potential as ligands for D2-like receptors, which are targets for antipsychotic agents. Sikazwe et al. (2009) explored the contributions of key pharmacophoric groups to the potency and selectivity of synthesized agents at D2-like receptors, underscoring the structural basis for their activity Sikazwe, Nkansah, Altundas, Zhu, Roth, Setola, & Ablordeppey, 2009.
Molecular Imaging
Fluorophores, including those derived from fluorinated compounds, are essential for in vivo cancer diagnosis. Alford et al. (2009) conducted a literature review on the toxicity of widely used fluorophores in molecular imaging, indicating their potential utility for real-time cancer detection while highlighting the need for thorough investigation to ensure their safety for patient administration Alford, Simpson, Duberman, Hill, Ogawa, Regino, Kobayashi, & Choyke, 2009.
Safety and Hazards
properties
IUPAC Name |
4-fluoro-4-(3-fluoro-5-methylphenyl)piperidine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2N.ClH/c1-9-6-10(8-11(13)7-9)12(14)2-4-15-5-3-12;/h6-8,15H,2-5H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTKQFNZVTBBKCV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)F)C2(CCNCC2)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClF2N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.